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Compound of Interest

Compound Name: 2-Chloro-5-nitropyridin-4-OL
CAS No.: 1211386-69-4
Cat. No.: B599229
Get Quote
. J

Technical Profile: 2-Chloro-5-nitropyridin-4-ol
Executive Summary

2-Chloro-5-nitropyridin-4-ol (CAS: 1211386-69-4) is a highly functionalized heterocyclic
building block critical to the development of small-molecule therapeutics, particularly in the
synthesis of kinase inhibitors and metabolic regulators (e.g., DGAT1, SCD inhibitors).

This guide addresses the compound's complex physicochemical behavior, specifically its
prototropic tautomerism, which dictates its solubility, reactivity, and solid-state properties.
Unlike simple pyridines, this molecule exists in a dynamic equilibrium between its hydroxy-
pyridine and pyridone forms, a feature that must be accounted for during analytical method
development and formulation.

Core Identity Matrix
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Property Detail
2-Chloro-5-nitro-1H-pyridin-4-one (Tautomer-
IUPAC Name
dependent)
CAS Number 1211386-69-4
Molecular Formula CsH3CIN20s
Molecular Weight 174.54 g/mol
Appearance Pale yellow to beige crystalline solid

Skin/Eye Irritant (H315, H319); Potential

Primary Hazard .
sensitizer

Structural Characterization & Tautomerism

The defining physical property of 2-chloro-5-nitropyridin-4-ol is its lactam-lactim tautomerism.
While often named as the "ol" (hydroxy) form, the presence of the electron-withdrawing nitro
group at the 5-position and the nitrogen in the ring stabilizes the 4-pyridone (keto) tautomer in
both the solid state and polar solvents.

Tautomeric Equilibrium

The equilibrium shifts based on solvent polarity and pH. In the solid state and polar aprotic
solvents (DMSO, DMF), the pyridone (B) form predominates due to intermolecular hydrogen
bonding and dipole stabilization. In the gas phase or non-polar solvents, the hydroxy (A) form
may be more significant, though the nitro group's resonance effect strongly favors the keto
form.
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Tautomeric Equilibrium Reactivity Implications
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Figure 1: Tautomeric equilibrium and its impact on alkylation regioselectivity. The pyridone form
is generally the reactive species in standard nucleophilic substitutions unless specific
conditions (Ag salts) are used.

Physicochemical Profile

The following data aggregates experimental observations and high-confidence predictive
models (ACD/Labs, ChemAxon) necessary for handling this compound.

Table 1: Physical & Chemical Properties
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Parameter

Value /| Range

Context & Notes

Melting Point

> 200°C (dec.)

High MP due to intermolecular
H-bonding network typical of

pyridones.

pKa (Acidic)

45+05

The -OH/NH proton is highly
acidic due to the ortho-nitro
group withdrawing electron

density.

pKa (Basic)

-25+05

The pyridine nitrogen is non-
basic due to protonation
favoring the pyridone oxygen
and electron withdrawal by -
NOs2.

LogP (Oct/Wat)

0.8-12

Low lipophilicity reflects the

polar pyridone character.

Solubility (Water)

Low (< 0.5 mg/mL)

Insoluble at neutral pH; soluble
in alkaline buffers (pH > 7.5)

as the anion.

Soluble in DMSO, DMF, DMAc.

Solubility (Organic) High Sparingly soluble in MeOH,
DCM.
Bathochromic shift observed in
uv ~340 nm basic media

(phenolate/pyridonate anion).

Synthetic Routes & Impurity Profile

Understanding the synthesis is crucial for identifying critical quality attributes (CQAs) and
potential impurities.

Primary Synthetic Pathway
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The most robust route involves the controlled hydrolysis of 2,4-dichloro-5-nitropyridine. The 4-
chloro substituent is significantly more labile than the 2-chloro substituent due to the ortho-nitro
group activation (SNAr mechanism), allowing for regioselective hydrolysis.

Reaction: 2,4-Dichloro-5-nitropyridine + H20 (OH~) — 2-Chloro-5-nitropyridin-4-ol + HCI
Key Impurities:
¢ 2,4-Dihydroxy-5-nitropyridine: Result of over-hydrolysis (hydrolysis of both Cl groups).

o 2-Chloro-4-methoxy-5-nitropyridine: If methanol is used as a solvent during quenching or
workup.

» Starting Material: Unreacted 2,4-dichloro-5-nitropyridine.
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2,4-Dichloro-5-nitropyridine
(CAS 4487-56-3)
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Figure 2: Regioselective hydrolysis pathway. Control of pH and temperature is critical to

prevent the formation of the dihydroxy impurity.

Experimental Protocols
Protocol A: Self-Validating Purity Analysis (HPLC)

Objective: Quantify purity and detect regioisomeric impurities. Rationale: A standard C18

column with acidic mobile phase ensures the molecule remains in a neutral/protonated state,

preventing peak tailing common with pyridones.

e Column: C18 Reverse Phase (e.g., Agilent Zorbax SB-C18), 4.6 x 150 mm, 3.5 um.
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Mobile Phase A: 0.1% Formic Acid in Water (pH ~2.7).

Mobile Phase B: Acetonitrile.

Gradient: 5% B to 95% B over 15 minutes.

Detection: UV at 254 nm (aromatic ring) and 340 nm (nitro-conjugated system).

Validation Check:

o Inject a blank (DMSO).
o Inject the sample (1 mg/mL in DMSO).

o Pass Criteria: Main peak retention time ~6-8 min. No peak should elute at the void volume

(indicating salt formation).

Protocol B: Tautomer ldentification via *H-NMR

Objective: Confirm the pyridone structure in solution. Rationale: The NH proton of a pyridone is
typically broad and deshielded (>11 ppm), whereas a true phenol OH is often sharper and
varies more with concentration.

e Solvent: DMSO-ds (favors pyridone form).
e Acquisition: Standard proton parameters (16 scans).
e Interpretation:

o Look for a broad singlet at & 12.0 - 13.5 ppm. This confirms the NH (pyridone) or strongly
H-bonded OH.

The C3-H and C6-H protons will appear as singlets (due to 2,4,5-substitution pattern).

[e]

o

C6-H (adjacent to N and NO2) will be highly deshielded, typically 6 8.8 - 9.2 ppm.

[¢]

C3-H (adjacent to Cl and C=0) will appear upfield relative to C6, typically & 6.5 - 7.0 ppm.
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Handling & Stability

o Storage: Store at 2-8°C under inert atmosphere (Argon/Nitrogen). The compound is stable
but can discolor upon prolonged exposure to light due to the nitro group.

» Hygroscopicity: As a pyridone, the solid can adsorb moisture. Desiccated storage is
recommended.

o Safety:
o H-Codes: H315 (Skin Irrit.), H319 (Eye Irrit.), H335 (Resp. Irrit.).

o PPE: Nitrile gloves, safety glasses, and fume hood are mandatory. Avoid dust generation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Physical properties of 2-Chloro-5-nitropyridin-4-OL].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b599229/docs#physical-properties-of-2-chloro-5-
nitropyridin-4-ol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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